Cas no 683-08-9 (Diethyl methylphosphonate)

• Product Name: Diethyl methylphosphonate
• CAS No: 683-08-9
• MF: C₅H₁₃O₃P
• MW: 152.128682851791
• MDL: MFCD00009813
• CID: 39526
• PubChem ID: 24856263
• Update Time: 2025-04-19

Diethyl methylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl methylphosphonate
• 1-[ethoxy(methyl)phosphoryl]oxyethane
• DEMP
• Diethoxymethylphosphine oxide

• MDL： MFCD00009813
• Inchi： 1S/C5H13O3P/c1-4-7-9(3,6)8-5-2/h4-5H2,1-3H3
• InChI Key： NYYLZXREFNYPKB-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OCC)OCC
• BRN： 1753416

Computed Properties

• Exact Mass: 152.06000
• Monoisotopic Mass: 152.060231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.041 g/mL at 25 °C(lit.)
• Boiling Point: 194 °C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: Miscible with water.
• PSA: 45.34000
• LogP: 1.88230
• Solubility: Not determined

Diethyl methylphosphonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：SZ9085000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates